Cas no 168678-84-0 (Cylexin)

• Product Name: Cylexin
• CAS No: 168678-84-0
• MF: C₃₆H₆₁NO₂₈
• MW: 955.859454870224
• CID: 205398
• PubChem ID: 162623684
• Update Time: 2024-03-15

Cylexin Chemical and Physical Properties

Names and Identifiers

• Cylexin (carbohydrate)
• CY 1503
• Cylexin
• 168678-84-0
• WLZ3BA9R26

• Inchi： 1S/C36H61NO28/c1-9-17(45)21(49)22(50)32(57-9)63-30-25(53)34(62-28-19(47)13(6-39)58-31(56-3)23(28)51)60-15(8-41)26(30)61-33-24(52)29(20(48)14(7-40)59-33)65-36(35(54)55)4-11(43)16(37-10(2)42)27(64-36)18(46)12(44)5-38/h9,11-34,38-41,43-53H,4-8H2,1-3H3,(H,37,42)(H,54,55)/t9-,11-,12+,13+,14+,15+,16+,17+,18-,19-,20-,21+,22-,23+,24+,25+,26+,27+,28-,29-,30+,31+,32-,33-,34-,36-/m0/s1
• InChI Key： OJVWCHCGJALQIL-BADDBONTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@H]([C@@H](CO)O)O)O1)NC(C)=O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)O)O[C@@H]1[C@H]([C@H](OC)O[C@H](CO)[C@@H]1O)O

Computed Properties

• Exact Mass: 955.33801029g/mol
• Monoisotopic Mass: 955.33801029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 65
• Rotatable Bond Count: 17
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.4
• Topological Polar Surface Area: 462Ų